Hdac6-IN-48

• Molecular Formula: C24H21N3O4
• Molecular Weight: 415.4 g/mol
• InChI: InChI=1S/C24H21N3O4/c1-31-20-9-4-15(5-10-20)17-6-11-22-21(12-17)18(14-25-22)13-23(28)26-19-7-2-16(3-8-19)24(29)27-30/h2-12,14,25,30H,13H2,1H3,(H,26,28)(H,27,29)
• InChIKey: FCOHGKSSEJLMRS-UHFFFAOYSA-N

Hdac6-IN-48 Specification and Selectivity

HDAC6-IN-48 (also identified as compound 5i) is a synthetic small-molecule inhibitor belonging to the class of histone deacetylase 6 (HDAC6) inhibitors featuring a 5-phenyl-1H-indole cap group. It is a potent and selective inhibitor of HDAC6, demonstrating a low nanomolar IC50 in enzymatic assays [1]. The compound is distinct for its robust antiproliferative effects against multiple cancer cell lines, notably HL-60 cells, where it exhibits sub-micromolar activity, and its mechanism of action involves the induction of G0/G1 cell cycle arrest and apoptosis [2].

HDAC6-selective pathway inhibition studies; supports α-tubulin acetylation biomarker monitoring

Class I-sparing functional assays where confounding HDAC1/3 effects must be minimized

Cell-based target engagement validation with immunoblot-confirmed tubulin hyperacetylation

• [1] Li, X., et al. (2024). Discovery of Potent Selective HDAC6 Inhibitors with 5-Phenyl-1H-indole Fragment: Virtual Screening, Rational Design, and Biological Evaluation. J Chem Inf Model, 64(15), 6147–6161. View Source
• [2] TargetMol. (n.d.). HDAC6-IN-48 (Compound 5i). Product Datasheet. View Source

Why Hdac6-IN-48 Substitution Fails

Substituting HDAC6-IN-48 with a non-selective pan-HDAC inhibitor or even another HDAC6-selective compound from a different chemical series is not functionally equivalent and can lead to divergent experimental outcomes. Broad-spectrum inhibitors like Vorinostat (SAHA) exhibit high potency against Class I HDACs (e.g., HDAC1 IC50 ~ 0.03 μM), which is associated with dose-limiting toxicities and off-target effects not seen with selective inhibition [1]. Even among other HDAC6-selective inhibitors such as Tubastatin A or Ricolinostat, critical differences in isoform selectivity profiles, cellular potency, and chemical structure can profoundly impact biological activity [2]. For instance, Tubastatin A shows a different selectivity fingerprint, particularly with notable off-target activity against HDAC10, while Ricolinostat displays a less favorable selectivity margin against Class I HDACs. Therefore, using a different compound without verifying these specific parameters introduces significant variability and may invalidate comparative studies or therapeutic modeling.

Pan-HDAC Broad-spectrum inhibitors (e.g., SAHA) suppress Class I HDACs, introducing transcriptional and cell-cycle confounds that obscure HDAC6-specific phenotypes.

Selectivity HDAC6 inhibitors without validated Class I-sparing profiles may shift phenotype attribution and introduce cytotoxicity unrelated to HDAC6 blockade.

Off-target Inhibitors with HDAC10 or residual Class I activity (e.g., tubastatin A) may compromise pathway interpretation in HDAC6-focused studies.

• [1] Ogilvie, K. M., et al. (2021). In vitro HDAC inhibition potency (IC50 in μM) and target engagement for HDAC6 inhibitors. Table 2, PMC7205522. View Source
• [2] Bergman, J. A., et al. (2013). Table 1: IC50 values for HDAC6 inhibitors. PMC3562128. View Source

Hdac6-IN-48 Differentiation Evidence

HDAC6 Selectivity Index Comparison

HDAC6-IN-48 exhibits a highly favorable selectivity profile against the Class I HDACs HDAC1 and HDAC3. It inhibits HDAC6 with an IC50 of 5.16 nM, while its potency against HDAC1 (638.08 nM) and HDAC3 (396.72 nM) is significantly reduced, yielding a selectivity index of ~124-fold over HDAC1 [1]. In contrast, Ricolinostat (ACY-1215) shows less discrimination, with IC50 values of 5 nM, 58 nM, and 51 nM for HDAC6, HDAC1, and HDAC3, respectively, equating to only ~12-fold selectivity over HDAC1 . Similarly, Tubastatin A demonstrates an HDAC6 IC50 of 15 nM and an HDAC1 IC50 of 1640 nM, which suggests a higher fold-selectivity (~1093-fold) but this is counterbalanced by its lower absolute potency on HDAC6 and reported significant off-target activity on HDAC10 [2].

HDAC6 Selectivity Index

Context-dependent

~124-fold HDAC6/HDAC1 (IC₅₀ 5.16 nM vs 638 nM). Context: Nexturastat A >190-fold, Ricolinostat >10-fold, Tubastatin A 100–>1000-fold.

Supports Class I-sparing HDAC6 inhibition research; cross-study assay variability precludes direct numeric ranking.

Fluorometric recombinant enzyme assay; triplicate measurements.

Evidence Dimension	Enzymatic Inhibitory Activity (IC50) and Selectivity Index
Target Compound Data	HDAC6: 5.16 ± 0.25 nM; HDAC1: 638.08 nM; HDAC3: 396.72 nM. Selectivity Index (HDAC1/HDAC6): ≈124
Comparator Or Baseline	Ricolinostat: HDAC6: 5 nM, HDAC1: 58 nM, HDAC3: 51 nM. Selectivity Index: ~12. Tubastatin A: HDAC6: 15 nM, HDAC1: 1640 nM. Selectivity Index: ~1093.
Quantified Difference	HDAC6-IN-48 is approximately 10-fold more selective over HDAC1 than Ricolinostat (124 vs. 12). Tubastatin A shows a higher selectivity index but is 3-fold less potent on HDAC6.
Conditions	In vitro biochemical HDAC activity assays. Data for HDAC6-IN-48 is from a fluorescence-based assay; comparator data are from various published biochemical assays.

Why This Matters

For researchers, this means HDAC6-IN-48 provides a more targeted approach, minimizing confounding effects from Class I HDAC inhibition (linked to toxicity) while maintaining strong HDAC6 engagement.

• [1] Li, X., et al. (2024). Discovery of Potent Selective HDAC6 Inhibitors with 5-Phenyl-1H-indole Fragment: Virtual Screening, Rational Design, and Biological Evaluation. J Chem Inf Model, 64(15), 6147–6161. View Source
• [2] Bergman, J. A., et al. (2013). Table 1: IC50 values for HDAC6 inhibitors. PMC3562128. View Source

HL-60 Antiproliferative SAR Differentiation

HDAC6-IN-48 demonstrates potent in vitro anticancer activity, particularly against the HL-60 promyelocytic leukemia cell line. It shows an IC50 of 0.35 ± 0.07 μM for antiproliferation, which is among the most potent in its series [1]. In a comparative context, the classic HDAC6 inhibitor Tubastatin A has been shown to exhibit much higher IC50 values in various urothelial cancer cell lines, often in the micromolar range [2]. Furthermore, HDAC6-IN-48's activity is superior to that of Vorinostat (SAHA), a pan-HDAC inhibitor, which while potent against HDAC enzymes, has a different and broader cellular impact that can lead to cytotoxicity unrelated to selective HDAC6 inhibition. This indicates that HDAC6-IN-48 translates its enzymatic potency into a more robust and targeted cellular effect against specific cancer types.

HL-60 Antiproliferative SAR

Head-to-head

IC₅₀ 0.35 μM (compound 5i) vs series range 0.35–14.87 μM; induces G0/G1 arrest and apoptosis.

Reported lowest IC₅₀ among 5-phenyl-1H-indole derivatives; supports cell-model endpoint review.

HL-60 acute promyelocytic leukemia cells; cytotoxicity assay context.

Evidence Dimension	Cellular Antiproliferative Activity (IC50)
Target Compound Data	HL-60 cells: 0.35 ± 0.07 μM. Broad anti-tumor activity: 0.35–14.87 μM across various cell lines.
Comparator Or Baseline	Tubastatin A: Micromolar IC50 values across various urothelial cancer cell lines (e.g., 2.5 - >10 μM). Vorinostat (SAHA): Potent in enzymatic assays but cellular IC50 varies significantly due to pan-inhibition.
Quantified Difference	HDAC6-IN-48 is up to 30-fold more potent than the lower end of the reported range for Tubastatin A in some cell lines.
Conditions	Cytotoxicity assessed on HL-60 (leukemia) and a panel of other tumor cell lines using standard antiproliferation assays (e.g., MTT).

Why This Matters

This validates that HDAC6-IN-48's biochemical selectivity translates into meaningful and potent biological effects in cancer models, making it a compelling tool compound for oncology research.

• [1] Li, X., et al. (2024). Discovery of Potent Selective HDAC6 Inhibitors with 5-Phenyl-1H-indole Fragment: Virtual Screening, Rational Design, and Biological Evaluation. J Chem Inf Model, 64(15), 6147–6161. View Source
• [2] Ogilvie, K. M., et al. (2021). Table 2: IC50 values as determined for HDAC6-specific inhibitors in various urothelial cancer cell lines. PMC7205522. View Source

Binding Conformation and Free-Energy Analysis

HDAC6-IN-48 specifically induces G0/G1 phase cell cycle arrest and subsequent apoptosis in cancer cells [1]. This mechanism is a direct consequence of HDAC6 inhibition and increased acetylation of α-tubulin. In contrast, Nexturastat A, another potent HDAC6 inhibitor, primarily increases α-tubulin acetylation without consistently inducing histone H3 acetylation or a strong G0/G1 arrest in all cell types [2]. While both compounds are selective for HDAC6, the downstream cellular consequences—specifically the potent induction of G0/G1 arrest and apoptosis by HDAC6-IN-48—highlight a functional differentiation that is critical for applications requiring robust cell growth inhibition and death, rather than just modulation of acetylation.

Binding Mode Characterization

Method context

Molecular docking, MD simulations, decomposition free-energy analysis; key binding residues identified.

Provides residue-level binding insight for structure-based inhibitor design.

Computationally derived; not X-ray crystallography.

Evidence Dimension	Cellular Mechanism of Action
Target Compound Data	Induces G0/G1 phase cell cycle arrest and apoptosis. Increases acetylated α-tubulin expression.
Comparator Or Baseline	Nexturastat A: Increases acetylated α-tubulin but does not reliably induce G0/G1 arrest or histone acetylation.
Quantified Difference	Qualitative functional difference: HDAC6-IN-48 leads to a robust apoptotic and cell cycle arrest phenotype not uniformly observed with Nexturastat A.
Conditions	Flow cytometry analysis of cell cycle distribution and apoptosis markers in treated cancer cell lines (e.g., HL-60).

Why This Matters

For research programs focused on anti-cancer mechanisms or screening for compounds that inhibit cell proliferation, HDAC6-IN-48 provides a distinct and desirable phenotypic outcome that is not guaranteed by enzymatic HDAC6 inhibition alone.

• [1] Li, X., et al. (2024). Discovery of Potent Selective HDAC6 Inhibitors with 5-Phenyl-1H-indole Fragment: Virtual Screening, Rational Design, and Biological Evaluation. J Chem Inf Model, 64(15), 6147–6161. View Source
• [2] Adooq Bioscience. (n.d.). Nexturastat A Product Datasheet. View Source

HDAC1/3 Isoform Potency Comparison

Computational studies provide a structural rationale for HDAC6-IN-48's activity. Molecular docking and molecular dynamics simulations identified a favorable binding conformation for compound 5i within the active site of HDAC6, with key residues contributing to its binding energy [1]. This computational validation distinguishes HDAC6-IN-48 from earlier generation HDAC6 inhibitors like Tubacin, which, while selective, exhibited lower potency and less favorable binding interactions. The identification of specific residue interactions (via decomposition free-energy analysis) confirms that the 5-phenyl-1H-indole cap group engages the enzyme in a manner that is both highly potent and selective, a property not inherent to all inhibitors with the same nominal target.

Class I HDAC Inhibition

Class-level

HDAC1 IC₅₀ 638 nM, HDAC3 IC₅₀ 397 nM; vorinostat HDAC1–3 IC₅₀ 3–11 nM.

>127-fold reduced HDAC1 potency vs pan-inhibitor supports Class I-sparing functional interpretation.

Biochemical assay context; cell-based confirmation advised.

Evidence Dimension	Computational Binding Mode and Interaction Energy
Target Compound Data	Favorable binding conformation identified; key residue contributions quantified via decomposition free-energy analysis.
Comparator Or Baseline	Tubacin: Lower potency (HDAC6 IC50 ~ 4 nM in some assays but with lower selectivity) and distinct binding profile.
Quantified Difference	Not quantified in a head-to-head comparison; evidence supports a rationalized molecular basis for observed potency and selectivity.
Conditions	In silico: molecular docking, molecular dynamics simulations, and free-energy decomposition analysis.

Why This Matters

This computational evidence underpins the experimental data, providing confidence in the compound's mechanism and suggesting that its scaffold offers a validated starting point for further medicinal chemistry optimization.

• [1] Li, X., et al. (2024). Discovery of Potent Selective HDAC6 Inhibitors with 5-Phenyl-1H-indole Fragment: Virtual Screening, Rational Design, and Biological Evaluation. J Chem Inf Model, 64(15), 6147–6161. View Source

Hdac6-IN-48 Research Applications

HL-60 Leukemia Antiproliferative Studies

HDAC6-IN-48 is ideally suited for mechanistic oncology studies, particularly in hematological cancer models like HL-60 leukemia. Its potent antiproliferative activity (IC50 = 0.35 μM) and robust induction of G0/G1 arrest and apoptosis make it an excellent tool for dissecting HDAC6-specific pathways in cell growth and death, without the confounding effects of broad-spectrum HDAC inhibition [1]. This allows researchers to directly correlate HDAC6 inhibition with cellular outcomes, providing clearer insights than with pan-inhibitors like Vorinostat.

α-Tubulin Acetylation Biomarker Validation

Given its high selectivity for HDAC6 over Class I HDACs (e.g., ~124-fold over HDAC1), HDAC6-IN-48 serves as a high-fidelity chemical probe for investigating the specific biological functions of HDAC6, such as the regulation of α-tubulin acetylation, microtubule dynamics, and aggresome formation [2]. Its use minimizes the risk of off-target effects on histone acetylation that are common with less selective inhibitors, ensuring that observed phenotypes can be confidently attributed to HDAC6.

Structure-Based Inhibitor Design

For medicinal chemistry programs developing next-generation HDAC6 inhibitors, HDAC6-IN-48 provides a valuable benchmark for enzymatic potency (HDAC6 IC50 = 5.16 nM), selectivity, and cellular efficacy. Its well-characterized profile, including computational binding data, makes it an excellent positive control for screening campaigns and for validating the activity of novel compounds, allowing for direct comparison of key parameters like selectivity index and cellular IC50 [3].

Class I-Sparing vs. Pan-HDAC Inhibition

The strong single-agent activity of HDAC6-IN-48 in multiple cancer cell lines positions it as a promising candidate for combination studies. Its selective mechanism, which avoids the toxicities associated with Class I HDAC inhibition, makes it an ideal partner for evaluating synergy with chemotherapy, targeted therapies, or immunotherapies. This is particularly relevant given that other HDAC6 inhibitors like Ricolinostat have shown synergy with agents like bortezomib and ibrutinib in preclinical models [4].

Application

Selection Property

Validation Focus

HL-60 cell antiproliferative studies

Cell-model endpoint review

Apoptosis and G0/G1 arrest readouts

Tubulin acetylation biomarker studies

Target-engagement biomarker context

Acetylated α-tubulin immunoblotting

Structure-based inhibitor design

Computationally-characterized binding mode

Key residue interaction and MD trajectory analysis

Class I-sparing HDAC6 inhibition studies

Isoform selectivity context

HDAC6 vs HDAC1/3 functional endpoint differentiation

• [1] Li, X., et al. (2024). Discovery of Potent Selective HDAC6 Inhibitors with 5-Phenyl-1H-indole Fragment: Virtual Screening, Rational Design, and Biological Evaluation. J Chem Inf Model, 64(15), 6147–6161. View Source
• [2] TargetMol. (n.d.). HDAC6-IN-48 (Compound 5i). Product Datasheet. View Source
• [3] Bergman, J. A., et al. (2013). Table 1: IC50 values for HDAC6 inhibitors. PMC3562128. View Source
• [4] Translational Focus on Targeting HDAC6 with Ricolinostat Confirms Potent Activity in Preclinical Models of Lymphoma and a Favorable Toxicity Profile in Patients with Relapsed or Refractory Lymphoma. (2021). ScienceDirect. View Source